Cas no 2227734-15-6 (rac-(1R,3S)-2,2-dimethyl-3-(5-phenylthiophen-2-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,3S)-2,2-dimethyl-3-(5-phenylthiophen-2-yl)cyclopropan-1-amine
• CAS No: 2227734-15-6
• MF: C₁₅H₁₇NS
• MW: 243.36718249321
• CID: 5909807
• PubChem ID: 165756785
• Update Time: 2025-06-08

rac-(1R,3S)-2,2-dimethyl-3-(5-phenylthiophen-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-2,2-dimethyl-3-(5-phenylthiophen-2-yl)cyclopropan-1-amine
• EN300-1876771
• 2227734-15-6

• Inchi： 1S/C15H17NS/c1-15(2)13(14(15)16)12-9-8-11(17-12)10-6-4-3-5-7-10/h3-9,13-14H,16H2,1-2H3/t13-,14-/m0/s1
• InChI Key： CQSQPLBCBUKXQE-KBPBESRZSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC=C1[C@H]1[C@@H](C1(C)C)N

Computed Properties

• Exact Mass: 243.10817072g/mol
• Monoisotopic Mass: 243.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.3Ų

Additional information on rac-(1R,3S)-2,2-dimethyl-3-(5-phenylthiophen-2-yl)cyclopropan-1-amine

Research Brief on rac-(1R,3S)-2,2-dimethyl-3-(5-phenylthiophen-2-yl)cyclopropan-1-amine (CAS: 2227734-15-6)

Recent studies on the compound rac-(1R,3S)-2,2-dimethyl-3-(5-phenylthiophen-2-yl)cyclopropan-1-amine (CAS: 2227734-15-6) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This chiral cyclopropane derivative has garnered attention due to its unique structural features and promising pharmacological properties. The compound's stereochemistry and functional groups make it a valuable scaffold for drug discovery, particularly in targeting central nervous system (CNS) disorders and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of this compound, focusing on its enantiomeric purity and activity as a modulator of specific neurotransmitter receptors. The research demonstrated that the (1R,3S)-enantiomer exhibits high affinity for serotonin receptors (5-HT_2A and 5-HT_2C), suggesting potential applications in mood disorders and schizophrenia. The study also reported improved metabolic stability compared to earlier analogs, addressing a key challenge in CNS drug development.

Further investigations into the mechanism of action revealed that rac-(1R,3S)-2,2-dimethyl-3-(5-phenylthiophen-2-yl)cyclopropan-1-amine acts as a partial agonist at 5-HT_2A receptors while showing antagonist activity at 5-HT_2C receptors. This unique pharmacological profile may offer advantages in balancing therapeutic efficacy with reduced side effects. Preclinical models demonstrated significant anxiolytic and antidepressant-like effects at doses that did not induce locomotor impairment, indicating a favorable therapeutic window.

The compound's pharmacokinetic properties have been extensively characterized in recent research. Studies utilizing LC-MS/MS methods showed good oral bioavailability (approximately 65% in rodent models) and a plasma half-life of 4-6 hours, supporting once-daily dosing potential. The phenylthiophene moiety appears to contribute to both receptor binding affinity and metabolic stability, while the cyclopropane ring enhances conformational rigidity, potentially improving target selectivity.

Emerging data from structure-activity relationship (SAR) studies suggest that modifications to the phenylthiophene group could further optimize the compound's pharmacological profile. Several analogs have been synthesized and evaluated, with some showing improved selectivity ratios between 5-HT receptor subtypes. These findings were presented at the 2024 American Chemical Society National Meeting, highlighting the ongoing development of this chemical series.

Current research directions include investigating the compound's potential in neurodegenerative diseases, with preliminary data suggesting neuroprotective effects in cellular models of Parkinson's disease. The unique combination of serotonin modulation and possible anti-inflammatory activity makes this scaffold particularly interesting for multifactorial CNS disorders. Patent applications filed in 2023-2024 indicate growing commercial interest in this chemical entity and its derivatives.

In conclusion, rac-(1R,3S)-2,2-dimethyl-3-(5-phenylthiophen-2-yl)cyclopropan-1-amine represents a promising lead compound with multiple potential therapeutic applications. Its well-characterized synthesis route, favorable pharmacokinetics, and distinctive pharmacological profile position it as a valuable candidate for further drug development. Ongoing research is expected to clarify its full therapeutic potential and optimize its properties for clinical translation.